Cas no 86516-17-8 (1,4-Naphthalenedione, 2,3-dihydroxy-6-methoxy-)

• Product Name: 1,4-Naphthalenedione, 2,3-dihydroxy-6-methoxy-
• CAS No: 86516-17-8
• MF: C₁₁H₈O₅
• MW: 220.178223609924
• CID: 661458
• PubChem ID: 135566058
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2,3-dihydroxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,3-dihydroxy-6-methoxy-
• 1,4-dihydroxy-6-methoxynaphthalene-2,3-dione
• UNII-HZT0OU45KK
• DTXSID40532239
• 2,3-dihydroxy-6-methoxy-1,4-naphthoquinone
• 2,3-Dihydroxy-7-methoxy-1,4-naphthoquinone
• Q27280175
• HZT0OU45KK
• 86516-17-8
• 6-Methoxy-2,3-dihydroxy-1,4-naphthoquinone
• SCHEMBL5810326

• Inchi： 1S/C11H8O5/c1-16-5-2-3-6-7(4-5)9(13)11(15)10(14)8(6)12/h2-4,14-15H,1H3
• InChI Key： QRKZQSAYMXKCOS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C(C(=C(C(C2=C1)=O)O)O)=O

Computed Properties

• Exact Mass: 220.03717335g/mol
• Monoisotopic Mass: 220.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones